Cas no 1379882-11-7 (2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(4-morpholinophenyl)propanoic acid)
2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(4-morpholinophenyl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(4-morpholinophenyl)propanoic acid
- N-Fmoc-4-(4-morpholinyl)-DL-phenylalanine
- 2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(4-morpholinophenyl)propanoic acid
-
- Inchi: 1S/C28H28N2O5/c31-27(32)26(17-19-9-11-20(12-10-19)30-13-15-34-16-14-30)29-28(33)35-18-25-23-7-3-1-5-21(23)22-6-2-4-8-24(22)25/h1-12,25-26H,13-18H2,(H,29,33)(H,31,32)
- InChI Key: COLIMDRKWIEWEU-UHFFFAOYSA-N
- SMILES: O(C(NC(C(=O)O)CC1C=CC(=CC=1)N1CCOCC1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 35
- Rotatable Bond Count: 8
- Complexity: 696
- XLogP3: 4.4
- Topological Polar Surface Area: 88.1
2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(4-morpholinophenyl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBB1706-100MG |
2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(4-morpholinophenyl)propanoic acid |
1379882-11-7 | 95% | 100mg |
¥957.00 | 2023-05-03 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBB1706-250MG |
2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(4-morpholinophenyl)propanoic acid |
1379882-11-7 | 95% | 250mg |
¥1531.00 | 2023-05-03 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBB1706-500MG |
2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(4-morpholinophenyl)propanoic acid |
1379882-11-7 | 95% | 500mg |
¥2554.00 | 2023-05-03 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBB1706-1G |
2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(4-morpholinophenyl)propanoic acid |
1379882-11-7 | 95% | 1g |
¥3828.00 | 2023-05-03 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBB1706-5G |
2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(4-morpholinophenyl)propanoic acid |
1379882-11-7 | 95% | 5g |
¥11484.00 | 2023-05-03 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBB1706-10G |
2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(4-morpholinophenyl)propanoic acid |
1379882-11-7 | 95% | 10g |
¥19140.00 | 2023-05-03 | |
| 1PlusChem | 1P01V4IW-250mg |
N-Fmoc-4-(4-morpholinyl)-DL-phenylalanine |
1379882-11-7 | 97% | 250mg |
$213.00 | 2024-06-21 | |
| 1PlusChem | 1P01V4IW-500mg |
N-Fmoc-4-(4-morpholinyl)-DL-phenylalanine |
1379882-11-7 | 97% | 500mg |
$306.00 | 2024-06-21 | |
| 1PlusChem | 1P01V4IW-1g |
N-Fmoc-4-(4-morpholinyl)-DL-phenylalanine |
1379882-11-7 | 97% | 1g |
$463.00 | 2024-06-21 | |
| Aaron | AR01V4R8-250mg |
N-Fmoc-4-(4-morpholinyl)-DL-phenylalanine |
1379882-11-7 | 97% | 250mg |
$240.00 | 2025-02-13 |
2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(4-morpholinophenyl)propanoic acid Related Literature
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
Additional information on 2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(4-morpholinophenyl)propanoic acid
Comprehensive Overview of 2-(9H-Fluoren-9-ylmethoxycarbonylamino)-3-(4-morpholinophenyl)propanoic acid (CAS No. 1379882-11-7)
2-(9H-Fluoren-9-ylmethoxycarbonylamino)-3-(4-morpholinophenyl)propanoic acid (CAS No. 1379882-11-7) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. This compound features a unique combination of the fluorenylmethoxycarbonyl (Fmoc) protecting group and a morpholinophenyl moiety, making it invaluable for designing peptide-based therapeutics and bioconjugates. Its molecular structure ensures high reactivity in solid-phase peptide synthesis (SPPS), a technique dominating modern drug discovery workflows.
The growing demand for Fmoc-amino acids like CAS No. 1379882-11-7 aligns with trends in targeted drug delivery and precision medicine. Researchers frequently search for "Fmoc-amino acid applications" or "peptide modification strategies," reflecting its relevance in developing GPCR-targeting drugs and enzyme inhibitors. The 4-morpholinophenyl group enhances solubility and bioavailability, addressing common challenges in peptide drug formulation—a hot topic in biopharmaceutical optimization.
Analytical studies highlight the compound’s stability under SPPS conditions, with optimal performance in automated peptide synthesizers. Its UV-active Fmoc group allows real-time monitoring via HPLC, a feature praised in forums discussing "peptide synthesis troubleshooting." The carboxylic acid terminus enables seamless C-terminal modifications, crucial for creating cyclic peptides—a trending area in oncological research.
Beyond therapeutics, CAS No. 1379882-11-7 aids in material science, particularly in self-assembling peptide nanomaterials. Queries like "Fmoc-peptides for hydrogel design" underscore its role in 3D bioprinting and tissue engineering scaffolds. The morpholine ring contributes to pH-sensitive behavior, enabling smart drug release systems—a focus of NIH-funded projects worldwide.
Quality benchmarks for this compound emphasize ≥95% purity via reverse-phase HPLC, meeting stringent requirements for GMP-compliant production. Storage recommendations (-20°C under argon) align with best practices for Fmoc-derivative preservation, a frequent concern in peptide manufacturing SOPs. These details respond to prevalent searches such as "handling Fmoc-amino acids" and "peptide raw material storage."
Innovative applications include its use as a building block for PROTACs (Proteolysis Targeting Chimeras), answering the surge in "PROTAC linker chemistry" queries. The phenylmorpholine segment’s hydrogen-bonding capacity improves target engagement, vital for protein degradation technologies. This positions CAS No. 1379882-11-7 at the forefront of next-generation therapeutic modalities.
Environmental and safety profiles are optimized through green chemistry adaptations. Recent publications discuss microwave-assisted coupling of this derivative, reducing solvent waste—addressing "sustainable peptide synthesis" inquiries. The compound’s low ecotoxicity meets REACH compliance standards, a critical factor for EU-based researchers.
In conclusion, 2-(9H-Fluoren-9-ylmethoxycarbonylamino)-3-(4-morpholinophenyl)propanoic acid represents a versatile tool bridging chemical biology and translational medicine. Its multifaceted applications—from drug discovery to biomaterials engineering—ensure sustained interest in both academic and industrial sectors, as evidenced by rising Google Scholar citations and patent filings.
1379882-11-7 (2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(4-morpholinophenyl)propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)